tert-Butyl isothiazol-5-ylcarbamate
Overview
Description
“tert-Butyl isothiazol-5-ylcarbamate” is a chemical compound with the molecular formula C8H12N2O2S and a molecular weight of 200.26 g/mol . It is also known as Kathon CG.
Synthesis Analysis
The synthesis of “this compound” involves a reaction with diphenyl phosphoryl azide and triethylamine in tert-butanol. The mixture is heated at reflux for 5 hours. After cooling to room temperature, the reaction mixture is poured into water and extracted with diethyl ether. The combined ether extracts are washed with brine, dried over sodium sulfate, and concentrated to afford a beige solid. Purification by column chromatography affords the compound as a white solid .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various spectroscopic techniques such as FTIR, 1H and 13C NMR spectroscopy, and MS . The structure can also be confirmed by single crystal X-ray diffraction .Physical and Chemical Properties Analysis
“this compound” is a solid compound . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.Scientific Research Applications
Structural Characterization
The structural characterization of tert-butyl isothiazol-5-ylcarbamate derivatives has been explored using advanced spectroscopic techniques. For instance, the structure of tert-butyl[1-hydroxy-2-methyl-3-(1H-1,2,4-triazol-1-yl)]propan-2-ylcarbamate was elucidated using 2D heteronuclear NMR experiments, highlighting the compound's complex structural features (Aouine et al., 2016).
Synthesis and Application in Organic Synthesis
The synthesis and application of this compound derivatives in organic synthesis have been documented. For example, the process development and pilot-plant synthesis of (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate, an intermediate in the manufacture of a lymphocyte function-associated antigen 1 inhibitor, demonstrates the compound's utility in the pharmaceutical industry. This synthesis involved an efficient one-pot, two-step telescoped sequence starting from readily available materials (Li et al., 2012).
Role in Heterocyclic Chemistry
This compound derivatives play a significant role in the development of heterocyclic chemistry. Their utility in preparing complex heterocyclic structures, such as in the synthesis and investigation of 1,2,3,4-thiatriazol-5-ylcarbamates, showcases their versatility. These compounds were synthesized with high yields by reacting corresponding carbon(isothiocyanatidic) acid, alkyl esters, and sodium azide, characterized by various spectroscopic methods, and their thermal stability was investigated (Klapötke & Sproll, 2010).
Catalytic and Biological Applications
The potential catalytic and biological applications of this compound derivatives are also noteworthy. For example, derivatives containing the this compound moiety have shown promise as antiarthritic agents. These compounds, featuring a 1,2-isothiazolidine-1,1-dioxide (gamma-sultam) skeleton, demonstrated potent inhibitory effects on cyclooxygenase-2 and 5-lipoxygenase, as well as the production of interleukin-1 in in vitro assays, and proved effective in several animal arthritic models without ulcerogenic activities (Inagaki et al., 2000).
Mechanism of Action
Target of Action
Carbamates, in general, are known to interact with various enzymes and receptors in biological systems .
Mode of Action
Tert-Butyl isothiazol-5-ylcarbamate, like other carbamates, likely undergoes enzymatic interactions. The compound’s tert-butyl group can be deprotected under certain conditions, facilitating the cleavage of the C−O bond in tert-butyl carbamates . This process can lead to various changes in the target molecules .
Biochemical Pathways
The tert-butyl group is known to play a significant role in various chemical transformations and is implicated in biosynthetic and biodegradation pathways .
Pharmacokinetics
The compound’s molecular weight is 20026 , which may influence its bioavailability and pharmacokinetic profile.
Properties
IUPAC Name |
tert-butyl N-(1,2-thiazol-5-yl)carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2S/c1-8(2,3)12-7(11)10-6-4-5-9-13-6/h4-5H,1-3H3,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQAJSDVESDXUAV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=NS1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501260701 | |
Record name | 1,1-Dimethylethyl N-5-isothiazolylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501260701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
887475-44-7 | |
Record name | 1,1-Dimethylethyl N-5-isothiazolylcarbamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=887475-44-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl N-5-isothiazolylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501260701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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